N-Ethylphentermine HCl
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
PERMIT REQUIRED – PLEASE CONTACT US DIRECTLY
Scientific Research Applications
Analytical Quantification in Toxicology
N-Ethylnorpentylone, a cathinone structurally similar to N-Ethylphentermine HCl, has been analyzed for its toxicological profile. An LC-MS/MS method was developed for its quantification in human blood, with detection limits of 1-5 ng/mL. The clinical presentations of intoxication were documented, and the drug's potent inhibition at dopamine and norepinephrine transporters was highlighted, leading to serious cardiovascular and neurological side-effects (Costa et al., 2018).
Antitumor Activity
A benzothiophene derivative, structurally related to this compound, was investigated for its antitumor properties. The compound demonstrated significant antitumor action with notable toxicity. The findings suggest potential applications in cancer treatment, albeit with considerations for its toxic effects (Hellmann, Marshall, & Stayt, 1967).
Remineralization Potential in Dentistry
A study on calcium sodium phosphosilicate (NovaMin®), related to the application area of this compound, demonstrated its potential in dental care. The material releases ions which interact with oral fluids, leading to the formation of a hydroxycarbonate apatite layer, similar to natural tooth mineral. This indicates its usefulness in preventing demineralization and aiding in remineralization of teeth (Burwell, Litkowski, & Greenspan, 2009).
Effects on Cardiac Arrhythmias
Research on halogenated ethylamines, sharing a similar chemical backbone with this compound, explored their impact on cardiac arrhythmias. The compounds were effective in preventing arrhythmias during cyclopropane anesthesia and raised the threshold for injected epinephrine-induced arrhythmias. This suggests their potential in managing cardiac irregularities (Drill & Hays, 1951).
Drug Delivery Systems
A study on ethylcellulose-based films, used in pharmaceutical coatings, investigated the mechanism of drug release. The research has implications for developing sustained release formulations, which is relevant for drugs like this compound (Ozturk et al., 1990).
Immunomodulatory Effects
Flavonol glycosides from Epimedium hunanense, in a study related to the field of this compound applications, exhibited significant immunomodulatory effects. They enhanced the response of spleen antibody-forming cells and lymphocyte proliferation, indicating potential for immune system modulation (Liang et al., 1997).
Blood-Brain Barrier Interaction
Research examining ethylmercury, structurally related to this compound, found that ethylmercury-containing compounds actively cross the blood-brain barrier. This has significant implications for understanding the neurological effects of similar compounds (Kern et al., 2019).
Gene Transfer Applications
Poly(ethylenimine), used in gene therapy, has been studied for its cytotoxicity and transfection efficiency. Its applications in gene transfer protocols offer insights into potential uses of related compounds like this compound (Moghimi et al., 2005).
Properties
Molecular Formula |
C12H19N.HCl |
---|---|
Molecular Weight |
213.75 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.